Cas no 2680666-61-7 (2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680666-61-7
• MF: C₁₇H₁₇F₃N₂O₄S
• MW: 402.388093709946
• CID: 5620601
• PubChem ID: 165923711
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 2680666-61-7
• EN300-28303297
• 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C17H17F3N2O4S/c1-9-6-5-7-10(8-9)22(15(25)26-16(2,3)4)14-21-12(17(18,19)20)11(27-14)13(23)24/h5-8H,1-4H3,(H,23,24)
• InChI Key： QYQRAZAJPBFRKV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1N(C(=O)OC(C)(C)C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 402.08611269g/mol
• Monoisotopic Mass: 402.08611269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No: 2680666-61-7)

2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid, with the CAS number 2680666-61-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a tert-butoxy carbonyl group, a 3-methylphenyl amino moiety, and a trifluoromethyl substituent, contributes to its unique chemical properties and potential therapeutic applications.

The tert-butoxy carbonyl group (Boc group) is a protective group commonly used in peptide synthesis and drug development to shield the amine functionality during synthetic procedures. Its stability under various reaction conditions makes it an invaluable tool in multi-step organic synthesis. On the other hand, the 3-methylphenyl amino part introduces an aromatic ring system with a methyl substituent, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of molecules, making it a popular choice in drug design to improve pharmacokinetic profiles.

This compound's structure is further complemented by the thiazole core, a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid suggests potential interactions with various biological targets, making it a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to enhance biological activity and reduce off-target effects. The combination of the Boc-protected amine, 3-methylphenyl moiety, and trifluoromethyl group in this compound aligns with modern drug design principles aimed at improving efficacy and selectivity. Studies have shown that thiazole derivatives with similar structural features exhibit significant activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis.

The trifluoromethyl group plays a crucial role in enhancing the binding affinity of small molecules to their targets by increasing lipophilicity and reducing metabolic degradation. This property has been exploited in the development of numerous pharmaceutical agents that exhibit improved pharmacokinetic profiles. Additionally, the presence of the 3-methylphenyl amino group can facilitate hydrogen bonding interactions with biological receptors, further contributing to the compound's potential as a therapeutic agent.

In terms of synthetic chemistry, 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be synthesized through multi-step reactions involving condensation reactions between appropriate precursors. The introduction of the Boc group ensures that the amine functionality remains protected during subsequent synthetic steps, allowing for selective deprotection at a later stage when needed. The synthesis also involves functional group transformations such as halogenation and nucleophilic substitution reactions to introduce the desired substituents at specific positions on the thiazole ring.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of this compound with potential biological targets. The three-dimensional structure of 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be modeled using density functional theory (DFT) calculations to predict its interactions with proteins or enzymes. These studies can help identify key binding residues and optimize the compound's structure for improved potency and selectivity.

Preclinical studies are essential for evaluating the safety and efficacy of new chemical entities before they proceed to human trials. In vitro assays can be used to assess the cytotoxicity, genotoxicity, and pharmacological activity of 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid against various cell lines. Additionally, animal models can provide further insights into its pharmacokinetic behavior and potential therapeutic effects. These studies are crucial for determining whether this compound has sufficient promise to warrant further development into a clinical candidate.

The pharmaceutical industry continuously seeks innovative compounds that address unmet medical needs. Thiazole derivatives remain a fertile ground for drug discovery due to their diverse biological activities and structural versatility. The unique combination of functional groups in 2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid makes it an intriguing candidate for further exploration in this field. As research progresses, this compound may contribute to the development of novel therapeutics targeting various diseases.

In conclusion,2-{(tert-butoxy)carbonyl(3-methylphenyl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No: 2680666-61-7) represents a promising chemical entity with potential applications in pharmaceutical research. Its complex structure featuring multiple functional groups offers opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. Continued investigation into this compound could lead to significant advancements in drug discovery and development.